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Compound of Interest

Compound Name: Adipic acid dihydrazide-d8

Cat. No.: B12057459 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of Adipic acid
dihydrazide-d8, ensuring compliance with standard safety protocols and minimizing

environmental impact.

Adipic acid dihydrazide-d8, a deuterated form of adipic acid dihydrazide, is a chemical

reagent that requires careful handling and disposal due to its potential hazards. While the

deuterium labeling does not impart radioactivity, the chemical properties of the molecule

necessitate adherence to specific disposal protocols.

Hazard Profile and Safety Summary
Adipic acid dihydrazide is classified as a hazardous substance. It may cause allergic skin

reactions and respiratory irritation.[1] Furthermore, it is recognized as being toxic to aquatic life

with long-lasting effects.[2] Due to these hazards, it is imperative that Adipic acid
dihydrazide-d8 is not disposed of through standard laboratory drains or as regular solid waste.
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Hazard Classification Description

Skin Sensitization
Category 1: May cause an allergic skin reaction.

[1]

Specific Target Organ Toxicity Category 3: May cause respiratory irritation.[1]

Aquatic Hazard (Chronic)
Category 2: Toxic to aquatic life with long lasting

effects.[3]

Toxicological Data (for non-deuterated
Adipic Acid Dihydrazide)

Oral LD50 (Rat) >5000 mg/kg[1]

Dermal LD50 (Rabbit) >2 g/kg

Inhalation LC50 (Rat) > 5.3 mg/L (4 h)

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Adipic acid
dihydrazide-d8 from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid Adipic acid dihydrazide-d8 waste, including residual amounts in original

containers and any contaminated materials such as weighing paper or disposable
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labware, in a designated hazardous waste container.

This container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name: "Adipic acid dihydrazide-d8".

Liquid Waste:

If Adipic acid dihydrazide-d8 is in a solution, it should be collected in a designated

hazardous liquid waste container.

The container must be compatible with the solvent used.

Clearly label the container with "Hazardous Waste" and list all chemical components,

including "Adipic acid dihydrazide-d8" and the solvent(s).

Spill Cleanup:

In case of a spill, avoid generating dust.[4]

Carefully sweep up the solid material and place it in the designated hazardous waste

container.

Do not flush the spill area with water into the sanitary sewer system.

3. Waste Container Management:

Labeling: All waste containers must be accurately and clearly labeled with their contents.

Closure: Keep waste containers securely closed except when adding waste.

Storage: Store the waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents, strong bases, and strong acids.

[1]

4. Final Disposal:

Engage a Professional Service: The disposal of the collected hazardous waste must be

handled by a licensed and approved waste disposal contractor or your institution's
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Environmental Health and Safety (EHS) department.

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are strictly followed.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Adipic
acid dihydrazide-d8.

Start: Adipic Acid
Dihydrazide-d8 Waste

Is the waste solid or liquid?

Solid Waste:
Collect in a labeled,

sealed hazardous waste container.

Solid

Liquid Waste:
Collect in a compatible, labeled,

sealed hazardous liquid waste container.

Liquid

Store waste container in a
designated, secure area.

Arrange for pickup by a
licensed hazardous waste

contractor or EHS.

End: Proper Disposal
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Disposal workflow for Adipic acid dihydrazide-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. Adipic Dihydrazide | C6H14N4O2 | CID 66117 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Adipic dihydrazide - Safety Data Sheet [chemicalbook.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal of Adipic Acid Dihydrazide-d8: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057459#adipic-acid-dihydrazide-d8-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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